Cas no 2640948-29-2 (9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine)

• Product Name: 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
• CAS No: 2640948-29-2
• MF: C₁₇H₂₀N₈O
• MW: 352.393701553345
• CID: 5317139
• PubChem ID: 155798944
• Update Time: 2025-06-12

9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine Chemical and Physical Properties

Names and Identifiers

• [Hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl](1-methyl-1H-pyrazol-4-yl)methanone
• 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine
• F6783-5041
• 2640948-29-2
• AKOS040728163

• Inchi： 1S/C17H20N8O/c1-22-10-20-14-15(22)18-9-19-16(14)24-5-12-7-25(8-13(12)6-24)17(26)11-3-21-23(2)4-11/h3-4,9-10,12-13H,5-8H2,1-2H3
• InChI Key： NAJAMWMFRYVGCO-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C)C=1)N1CC2CN(C3C4=C(N=CN=3)N(C)C=N4)CC2C1

Computed Properties

• Exact Mass: 352.17600729g/mol
• Monoisotopic Mass: 352.17600729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.0±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

Introduction to 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine (CAS No. 2640948-29-2)

9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine, identified by its CAS number 2640948-29-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense research interest. The intricate arrangement of nitrogen-containing rings in its structure suggests a high degree of functional versatility, which is further accentuated by the presence of various substituents that modulate its chemical and biological properties.

The molecular framework of 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine incorporates multiple pharmacophoric elements, including a purine core, an octahydropyrrolopyrrole scaffold, and a methylpyrazole moiety. These structural components are strategically positioned to interact with biological targets in a manner that could elicit therapeutic effects. The purine moiety, in particular, is well-documented for its role in various biological processes, including DNA and RNA synthesis, making it a valuable scaffold for designing molecules with potential anticancer and antimicrobial properties.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. Among these, 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine has emerged as a promising candidate due to its unique structural features. The compound's ability to engage with multiple biological targets simultaneously makes it an attractive lead for the development of multifunctional drugs. Such drugs are increasingly sought after in the treatment of complex diseases where a single-target approach may be insufficient.

One of the most compelling aspects of 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is its potential as an inhibitor of key enzymes involved in cancer progression. The octahydropyrrolopyrrole scaffold is known to exhibit inhibitory activity against enzymes such as kinase inhibitors, which are critical in regulating cell proliferation and survival. Furthermore, the methylpyrazole substituent can enhance binding affinity by forming hydrogen bonds or hydrophobic interactions with target residues. These interactions are essential for achieving high selectivity and efficacy in drug design.

Recent studies have highlighted the importance of structure-based drug design in optimizing the pharmacological properties of heterocyclic compounds. Computational modeling techniques have been instrumental in predicting the binding modes and affinities of 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine to its intended targets. These studies have provided valuable insights into how modifications to the molecular structure can enhance potency and reduce off-target effects. For instance, computational simulations have suggested that subtle changes to the purine core can significantly improve binding affinity without compromising selectivity.

The synthesis of 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine presents both challenges and opportunities for synthetic chemists. The complexity of its molecular architecture requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to construct such intricate molecules with increasing efficiency. Techniques such as multi-step organic synthesis combined with catalytic transformations have enabled the rapid assembly of complex heterocyclic frameworks.

Once synthesized, the characterization of 9-methyl-6-[5-(1-methyl-1H-pyrazole-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yll]-9H-purine is crucial for understanding its physicochemical properties and potential biological activity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about the molecular structure and conformation. These data are essential for confirming the identity of the compound and for understanding how it interacts with biological targets.

The biological evaluation of 9-methyl--6-[5-(1-methyl--1H--pyrazole--4--carbonyl)--octahydro--pyrrolo[3,,4--c]--pyrrol--2--yl]--9H--purine has been conducted using both in vitro and in vivo assays. In vitro studies have focused on assessing its activity against various enzymes and receptors relevant to cancer biology. Initial results suggest that this compound exhibits potent inhibitory effects on key enzymes involved in tumor growth and metastasis. These findings are particularly promising given the growing demand for novel therapeutics that can overcome resistance mechanisms associated with existing treatments.

In vivo studies have further validated the potential therapeutic value of CAS No 2640948 29 2 by demonstrating its ability to suppress tumor growth in animal models. These studies have provided evidence that supports its translation into clinical development programs. However, additional research is needed to fully understand its safety profile and optimal dosing regimen before it can be considered for human trials.

The development of CAS No 2640948 29 2 as a therapeutic agent is part of a broader effort to harness the power of heterocyclic chemistry in drug discovery. The field continues to evolve rapidly with new synthetic strategies being developed alongside innovative computational approaches for target identification and validation. As our understanding of complex diseases grows more sophisticated so too does our ability to design molecules that can effectively address them.

In conclusion,CAS No 2640948 29 2 represents an exciting advancement in pharmaceutical chemistry with significant potential as an anticancer agent or other therapeutic applications yet unexplored Its unique structural features combined with promising preclinical data make it one candidate worth watching closely as research progresses toward new treatments for challenging diseases。